Cas no 2503203-53-8 (4-(aminomethyl)-2,3-difluorophenol hydrochloride)

• Product Name: 4-(aminomethyl)-2,3-difluorophenol hydrochloride
• CAS No: 2503203-53-8
• MF: C₇H₈ClF₂NO
• MW: 195.594327926636
• MDL: MFCD32859740
• CID: 5575951
• PubChem ID: 155822107
• Update Time: 2025-10-31

4-(aminomethyl)-2,3-difluorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27149404
• 4-(aminomethyl)-2,3-difluorophenol hydrochloride
• 4-(Aminomethyl)-2,3-difluorophenol;hydrochloride
• 2503203-53-8

• MDL： MFCD32859740
• Inchi： 1S/C7H7F2NO.ClH/c8-6-4(3-10)1-2-5(11)7(6)9;/h1-2,11H,3,10H2;1H
• InChI Key： FDTCDKGOCJULFB-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=CC=1CN)O)F

Computed Properties

• Exact Mass: 195.0262479g/mol
• Monoisotopic Mass: 195.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-2,3-difluorophenol hydrochloride

Introduction to 4-(aminomethyl)-2,3-difluorophenol hydrochloride (CAS No. 2503203-53-8)

4-(aminomethyl)-2,3-difluorophenol hydrochloride (CAS No. 2503203-53-8) is a fluorinated aromatic compound featuring a hydroxyl group and an amine side chain, making it a versatile intermediate in pharmaceutical and chemical synthesis. The presence of fluorine atoms at the 2 and 3 positions of the benzene ring imparts unique electronic and steric properties, enhancing its reactivity and potential applications in medicinal chemistry. This compound has garnered significant attention in recent years due to its structural features and its potential role in the development of novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. The amine group serves as a nucleophilic center, enabling further functionalization through reactions such as coupling with carboxylic acids or activation intermediates. This reactivity makes it a valuable building block for constructing more complex molecules, particularly in the synthesis of small-molecule inhibitors targeting specific biological pathways.

Recent advancements in fluorinated pharmaceuticals have highlighted the importance of fluorinated phenols in medicinal chemistry. These compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The structure-activity relationship (SAR) studies involving derivatives of 4-(aminomethyl)-2,3-difluorophenol hydrochloride have revealed promising leads for drugs targeting inflammatory diseases, infectious agents, and even oncological disorders.

In particular, the fluorine atoms at the 2 and 3 positions play a crucial role in modulating the electronic properties of the aromatic ring. This can lead to increased lipophilicity or hydrogen bonding capabilities, depending on the substitution pattern. Such properties are critical for optimizing drug-like characteristics, including solubility, permeability, and bioavailability. Researchers have leveraged these features to design analogs with improved pharmacological profiles for treating conditions such as bacterial infections and chronic inflammatory diseases.

The amine-methyl group in 4-(aminomethyl)-2,3-difluorophenol hydrochloride provides an additional layer of versatility for medicinal chemists. It can be further functionalized into amides, ureas, or sulfonamides through standard coupling reactions like Boc protection or amidation protocols. These modifications have been instrumental in developing potent enzyme inhibitors and receptor modulators. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes involved in bacterial cell wall biosynthesis, making them attractive candidates for novel antibiotics.

The synthesis of 4-(aminomethyl)-2,3-difluorophenol hydrochloride typically involves multi-step organic transformations starting from commercially available fluorinated precursors. Key steps often include nucleophilic aromatic substitution (SNAr) reactions to introduce the fluorine atoms at the desired positions on the benzene ring. Subsequent functionalization of the hydroxyl group into an amine-methyl side chain requires careful selection of reagents and reaction conditions to ensure high yield and purity.

Quality control and analytical characterization are essential for ensuring the integrity of 4-(aminomethyl)-2,3-difluorophenol hydrochloride during storage and use. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm structural identity and assess purity. Additionally, stability studies under various storage conditions help determine optimal handling protocols to maintain chemical stability over time.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored for their preparation. Catalytic processes using transition metals have enabled more efficient routes to complex fluorinated structures without compromising selectivity. These advancements not only streamline the synthesis of 4-(aminomethyl)-2,3-difluorophenol hydrochloride but also open new avenues for exploring related scaffolds with potential therapeutic applications.

Future research directions may focus on expanding the chemical space explored by this compound by introducing additional substituents or exploring different heterocyclic frameworks incorporating similar functionalities. The integration of computational chemistry tools into lead optimization campaigns will likely accelerate the discovery process by predicting binding affinities and pharmacokinetic properties before experimental validation.

In conclusion,4-(aminomethyl)-2,3-difluorophenol hydrochloride (CAS No. 2503203-53-8) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of fluorine substitution patterns and functionalizable side chains makes it a valuable asset for medicinal chemists seeking novel drug candidates targeting diverse disease indications.